Cas no 1831911-83-1 (3-cyclohexyl-2-(4-fluorophenyl)propanoic acid)

• Product Name: 3-cyclohexyl-2-(4-fluorophenyl)propanoic acid
• CAS No: 1831911-83-1
• CID: 4622781
• Update Time: 2025-06-26

3-cyclohexyl-2-(4-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-2-(4-fluorophenyl)propanoic acid

Additional information on 3-cyclohexyl-2-(4-fluorophenyl)propanoic acid

3-Cyclohexyl-2-(4-Fluorophenyl)propanoic Acid (CAS No. 1831911-83-1): A Comprehensive Overview

3-Cyclohexyl-2-(4-fluorophenyl)propanoic acid (CAS No. 1831911-83-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of α-amino acids and is characterized by its cyclohexyl and fluorophenyl substituents, which contribute to its distinct physical and chemical properties.

The cyclohexyl group in 3-cyclohexyl-2-(4-fluorophenyl)propanoic acid imparts a high degree of steric hindrance and hydrophobicity, making it an attractive candidate for the development of new pharmaceutical agents. The fluorophenyl substituent, on the other hand, enhances the compound's electronic properties and can influence its biological activity. These features make 3-cyclohexyl-2-(4-fluorophenyl)propanoic acid a valuable building block in the synthesis of more complex molecules with potential therapeutic applications.

In the realm of pharmaceutical research, 3-cyclohexyl-2-(4-fluorophenyl)propanoic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising anti-inflammatory and analgesic properties, making it a candidate for the development of new treatments for conditions such as arthritis and chronic pain. The cyclohexyl and fluorophenyl groups play crucial roles in modulating the compound's interaction with biological targets, thereby enhancing its efficacy and selectivity.

Beyond its pharmaceutical applications, 3-cyclohexyl-2-(4-fluorophenyl)propanoic acid has also found use in materials science. Its unique combination of hydrophobic and electronic properties makes it suitable for the synthesis of advanced materials with tailored functionalities. For example, researchers have utilized this compound as a building block in the development of functional polymers and coatings with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as electronics, automotive, and aerospace.

In terms of chemical synthesis, 3-cyclohexyl-2-(4-fluorophenyl)propanoic acid serves as a versatile intermediate for the preparation of more complex organic molecules. Its reactivity can be finely tuned by modifying the substituents on the cyclohexyl and fluorophenyl groups, allowing chemists to synthesize a wide range of derivatives with diverse properties. This flexibility makes it an essential tool in synthetic organic chemistry, enabling the exploration of new reaction pathways and the creation of novel compounds with unique characteristics.

The physical properties of 3-cyclohexyl-2-(4-fluorophenyl)propanoic acid, such as its melting point, solubility, and stability, have been extensively studied to optimize its use in various applications. For instance, its solubility in polar solvents like water and ethanol makes it suitable for use in aqueous reactions and formulations. Additionally, its thermal stability ensures that it can withstand high temperatures without decomposing, which is crucial for processes involving elevated temperatures.

The safety profile of 3-cyclohexyl-2-(4-fluorophenyl)propanoic acid has also been evaluated to ensure its safe handling and use. While it is not classified as a hazardous material, appropriate precautions should be taken during handling to prevent skin contact or inhalation. Proper storage conditions should be maintained to preserve its integrity and prevent degradation.

In conclusion, 3-cyclohexyl-2-(4-fluorophenyl)propanoic acid (CAS No. 1831911-83-1) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure, characterized by the cyclohexyl and fluorophenyl substituents, endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing various scientific fields.